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Introduction

SR 144528 is a potent and highly selective cannabinoid receptor 2 (CB2) inverse agonist,
demonstrating a high affinity for the CB2 receptor (Ki of 0.6 nM) and over 700-fold selectivity
against the CB1 receptor.[1] This selectivity makes it an invaluable tool for investigating the
physiological and pathophysiological roles of the CB2 receptor in vivo, without the confounding
psychotropic effects associated with CB1 receptor modulation. SR 144528 has been utilized in
a variety of mouse models to explore the involvement of the CB2 receptor in inflammation,
pain, cancer, and neurodegenerative diseases. These application notes provide a
comprehensive overview of its in vivo use in mice, including detailed experimental protocols
and a summary of key quantitative data.

Mechanism of Action

SR 144528 acts as an inverse agonist at the CB2 receptor. This means that it not only blocks
the effects of CB2 agonists but also reduces the basal, constitutive activity of the receptor.[2]
The CB2 receptor is a G protein-coupled receptor (GPCR), and its activation typically leads to
the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic adenosine
monophosphate (CAMP) levels, and the activation of the mitogen-activated protein kinase
(MAPK) pathway.[3] As an inverse agonist, SR 144528 can increase adenylyl cyclase activity in
cells expressing constitutively active CB2 receptors.[4] It has also been shown to inhibit the
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phosphorylation of the CB2 receptor, which can up-regulate the receptor's cell surface
expression and enhance sensitivity to agonists.[5]

Signaling Pathway of SR 144528 at the CB2
Receptor
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Culture MDA-MB231 cells

!

Inject cells subcutaneously
into flank of mice

i Acclimate mice to the
behavioral testing room
Allow tumors to reach
~100-150 mm3 \L

i Administer treatment via i.p. injection:
Administer treatment daily via i.p. injection: § Vehlcl_e
- Vehicle - SR 144528 (various doses)
- CB2 Agonist (e.g., 5 mg/kg JWH-133)
- CB2 Agonist + SR 144528 (5 mg/kg each)

Place mice individually into
open field chambers (30 min post-injection)
Monitor tumor growth with calipers
(e.g., every 3 days) l
i ( Record locomotor activity )
f

Endpoint: Sacrifice mice when tumors or a set duration (e.g., 20-30 min)
reach predetermined size or after \L

a set duration (e.g., 28 days)

i Analyze data for parameters such as:
- Total distance traveled

- Rearing frequency
- Stereotypic movements

!

Excise tumors and lungs for analysis
(e.g., weight, volume, histology,
metastasis quantification)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15600103?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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